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Compound of Interest

Compound Name: Rhodium nitrate

Cat. No.: B155629 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the dissolution of rhodium hydroxide in nitric

acid to produce a rhodium nitrate solution. This procedure is a critical step in the synthesis of

various rhodium compounds and catalysts. The information is compiled from established

methodologies and safety guidelines.

Introduction
Rhodium nitrate solutions are valuable precursors in the preparation of rhodium-based

catalysts and as starting materials for the synthesis of other rhodium compounds.[1][2] A

common and effective method for preparing rhodium nitrate is by dissolving rhodium

hydroxide in nitric acid.[3][4] This application note details the experimental procedure, presents

relevant quantitative data from various methods, and outlines the necessary safety

precautions.

The reaction involves the neutralization of rhodium hydroxide, a base, with nitric acid to form

the soluble salt, rhodium nitrate, and water. The process can be enhanced by heating and

concentrating the solution to ensure the complete conversion to high-purity rhodium nitrate.[1]

[2]
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The following table summarizes quantitative parameters from different examples found in the

literature for the dissolution of rhodium hydroxide in nitric acid. These examples highlight

variations in reagent quantities and concentrations.

Parameter Example 1[1] Example 2[1] Example 3[3]

Starting Rhodium (as

hydroxide)
30 g 30 g Not specified

Nitric Acid

Concentration
423 g/liter 282 g/liter 62%

Volume of Nitric Acid 227 ml 250 ml
40 ml (for 100g wet

Rh(OH)₃)

Molar Ratio

(HNO₃:Rh)

~3-5 times

desirable[1]

~3-5 times

desirable[1]
Not specified

Reaction Temperature

Not specified

(dissolved without

concentration)

95 °C (in a water bath)

[1]
105 °C (heating)[3]

Concentration Step None
Concentrated to ~1/3

of initial volume[1]

Heated, turbidity

observed[3]

Final Volume Not applicable 83 ml Not specified

Experimental Protocol
This protocol describes a general procedure for the dissolution of rhodium hydroxide in nitric

acid.

Materials and Equipment
Rhodium hydroxide (Rh(OH)₃)

Concentrated nitric acid (HNO₃)

Deionized water
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Glass beakers

Graduated cylinders

Magnetic stirrer and stir bar

Heating mantle or water bath

Fume hood

Personal Protective Equipment (PPE): safety goggles, acid-resistant gloves, lab coat[5][6]

Procedure
Step 1: Preparation of Rhodium Hydroxide (if not already prepared)

Rhodium hydroxide can be prepared by precipitating it from a solution of a rhodium salt (e.g.,

rhodium chloride) by adding an alkali hydroxide solution (e.g., potassium hydroxide or sodium

hydroxide) until the pH is in the neutral or alkaline range (pH 7-9).[1][3] The precipitate should

be thoroughly washed with distilled or deionized water to remove impurities.[1][3] Washing can

be more effective when performed with heated water (70-95 °C).[1]

Step 2: Dissolution in Nitric Acid

Safety First: Perform all steps in a well-ventilated chemical fume hood.[5][6] Wear

appropriate PPE, including safety goggles, a face shield, a lab coat, and acid-resistant

gloves.[5][6]

Carefully weigh the desired amount of rhodium hydroxide and place it in a glass beaker.

In the fume hood, measure the required volume of nitric acid. The molar volume of nitric acid

should ideally be 3 to 5 times that of the rhodium to ensure the reaction goes to completion

without using an excessive amount of acid.[1]

Slowly add the nitric acid to the beaker containing the rhodium hydroxide while stirring

continuously with a magnetic stirrer. The reaction is an acid-base neutralization and can be

exothermic.
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Step 3: Heating and Concentration

To ensure the complete conversion to rhodium nitrate and to obtain a high-purity solution,

the mixture should be heated.[1][2]

Place the beaker in a water bath or on a heating mantle and heat the solution to

approximately 95 °C.[1]

Concentrate the solution by heating until the volume is reduced to about 1/3 to 3/4 of the

initial volume.[1][2] This step helps to drive the reaction to completion.[1]

Allow the solution to cool down to room temperature. The resulting solution is rhodium
nitrate.

Safety Precautions
Nitric Acid: Nitric acid is a strong oxidizer and is highly corrosive.[5][7] It can cause severe

skin and eye burns and is toxic if inhaled.[7] Always handle it in a chemical fume hood and

wear appropriate PPE.[5][6] Avoid contact with combustible materials, metals, and bases.[5]

[8]

Rhodium Compounds: While specific toxicity data for rhodium hydroxide is limited, rhodium

compounds should be handled with care.

Reaction Hazards: The reaction between nitric acid and bases can be exothermic. Add the

acid slowly and with stirring. Heating should be controlled to avoid vigorous boiling.

Waste Disposal: Dispose of all chemical waste according to institutional and local

regulations. Neutralize acidic waste before disposal if required.

Visualized Workflow
The following diagram illustrates the experimental workflow for dissolving rhodium hydroxide in

nitric acid.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b155629?utm_src=pdf-body
https://patents.google.com/patent/EP0505339A1/en
https://patentimages.storage.googleapis.com/2b/19/65/365f363ede4f37/EP0505339A1.pdf
https://patents.google.com/patent/EP0505339A1/en
https://patents.google.com/patent/EP0505339A1/en
https://patentimages.storage.googleapis.com/2b/19/65/365f363ede4f37/EP0505339A1.pdf
https://patents.google.com/patent/EP0505339A1/en
https://www.benchchem.com/product/b155629?utm_src=pdf-body
https://www.benchchem.com/product/b155629?utm_src=pdf-body
https://www.ehs.washington.edu/system/files/resources/nitric-acid-safety-focus-sheet.pdf
https://www.sigmaaldrich.com/IN/en/sds/aldrich/309206
https://www.sigmaaldrich.com/IN/en/sds/aldrich/309206
https://www.ehs.washington.edu/system/files/resources/nitric-acid-safety-focus-sheet.pdf
https://drs.illinois.edu/Page/SafetyLibrary/aquaregia
https://www.ehs.washington.edu/system/files/resources/nitric-acid-safety-focus-sheet.pdf
https://www.fishersci.com/store/msds?partNumber=AC318980100&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start Prepare & Wash
Rhodium Hydroxide

Add Nitric Acid
(3-5 molar excess)

Heat (e.g., 95°C) &
Concentrate Solution

Cool to
Room Temperature

Rhodium Nitrate
Solution

Click to download full resolution via product page

Caption: Workflow for Rhodium Hydroxide Dissolution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. EP0505339A1 - Process of preparing rhodium nitrate solution - Google Patents
[patents.google.com]

2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

3. data.epo.org [data.epo.org]

4. EP0349698A1 - Process for preparing rhodium nitrate solution - Google Patents
[patents.google.com]

5. ehs.washington.edu [ehs.washington.edu]

6. - Division of Research Safety | Illinois [drs.illinois.edu]

7. sigmaaldrich.com [sigmaaldrich.com]

8. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Application Notes and Protocols: Dissolution of
Rhodium Hydroxide in Nitric Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155629#protocol-for-dissolving-rhodium-hydroxide-
in-nitric-acid]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b155629?utm_src=pdf-body-img
https://www.benchchem.com/product/b155629?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/EP0505339A1/en
https://patents.google.com/patent/EP0505339A1/en
https://patentimages.storage.googleapis.com/2b/19/65/365f363ede4f37/EP0505339A1.pdf
https://data.epo.org/publication-server/rest/v1.2/patents/EP0349698NWA1/document.pdf
https://patents.google.com/patent/EP0349698A1/en
https://patents.google.com/patent/EP0349698A1/en
https://www.ehs.washington.edu/system/files/resources/nitric-acid-safety-focus-sheet.pdf
https://drs.illinois.edu/Page/SafetyLibrary/aquaregia
https://www.sigmaaldrich.com/IN/en/sds/aldrich/309206
https://www.fishersci.com/store/msds?partNumber=AC318980100&countryCode=US&language=en
https://www.benchchem.com/product/b155629#protocol-for-dissolving-rhodium-hydroxide-in-nitric-acid
https://www.benchchem.com/product/b155629#protocol-for-dissolving-rhodium-hydroxide-in-nitric-acid
https://www.benchchem.com/product/b155629#protocol-for-dissolving-rhodium-hydroxide-in-nitric-acid
https://www.benchchem.com/product/b155629#protocol-for-dissolving-rhodium-hydroxide-in-nitric-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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